Cas no 33598-33-3 (4-(pyrrolidin-1-yl)butan-2-one)

• Product Name: 4-(pyrrolidin-1-yl)butan-2-one
• CAS No: 33598-33-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 1111086
• PubChem ID: 16038894
• Update Time: 2025-04-20

4-(pyrrolidin-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-pyrrolidinyl)-2-Butanone
• 4-(pyrrolidin-1-yl)butan-2-one
• SCHEMBL11880993
• AKOS000141647
• 33598-33-3
• EN300-1264058

• Inchi： 1S/C8H15NO/c1-8(10)4-7-9-5-2-3-6-9/h2-7H2,1H3
• InChI Key： FRLFTLFSCYPTEO-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1CCCC1

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones